Cas no 25562-83-8 (2-(Phenylsulfinyl)methylbenzoic Acid)

• Product Name: 2-(Phenylsulfinyl)methylbenzoic Acid
• CAS No: 25562-83-8
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 241994
• PubChem ID: 2824907
• Update Time: 2025-10-30

2-(Phenylsulfinyl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(phenylsulfinyl)methyl]-
• 2-(benzenesulfinylmethyl)benzoic acid
• 2-[(phenylsulfinyl)methyl]benzoic acid
• 2-Phenylsulfinylmethyl-benzoesaeure
• HMS557M15
• 2-((Phenylsulfinyl)methyl)benzoic acid
• 2-{[(S)-phenylsulfinyl]methyl}benzoic acid
• 2-(phenylsulfinylmethyl)benzoic acid
• Maybridge1_005735
• CCG-256462
• SR-01000634680-1
• DivK1c_002023
• CDS1_000983
• AKOS009284083
• 25562-83-8
• SCHEMBL2652155
• MS-21962
• DTXSID20385003
• MFCD00099129
• NS00096900
• FT-0638535
• CCG-44874
• CS-0336175
• 2-{[(S)-benzenesulfinyl]methyl}benzoic acid
• 2-[(benzenesulfinyl)methyl]benzoic acid
• DB-046729
• 2-(Phenylsulfinyl)methylbenzoic Acid

• Inchi： 1S/C14H12O3S/c15-14(16)13-9-5-4-6-11(13)10-18(17)12-7-2-1-3-8-12/h1-9H,10H2,(H,15,16)
• InChI Key： NNURJXUOUNBQCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 260.05100
• Monoisotopic Mass: 260.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.38
• Melting Point: 185 °C
• Boiling Point: 501°Cat760mmHg
• Flash Point: 256.8°C
• Refractive Index: 1.683
• PSA: 73.58000
• LogP: 3.55830
• Vapor Pressure: Not available

2-(Phenylsulfinyl)methylbenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Phenylsulfinyl)methylbenzoic Acid

2-(Phenylsulfinyl)methylbenzoic Acid (CAS No. 25562-83-8): A Comprehensive Overview

2-(Phenylsulfinyl)methylbenzoic Acid, also known by its CAS number 25562-83-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a benzoic acid moiety and a phenylsulfinyl group, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of ongoing research.

The chemical structure of 2-(Phenylsulfinyl)methylbenzoic Acid is characterized by a benzoic acid core, which is a common structural element in many bioactive compounds. The sulfinyl group attached to the benzene ring introduces unique electronic and steric properties, which can influence the compound's reactivity and biological activity. This makes it a valuable molecule for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent studies have focused on the synthesis of 2-(Phenylsulfinyl)methylbenzoic Acid using environmentally friendly methods. Researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity, which is crucial for producing chiral compounds with specific pharmacological profiles. Additionally, computational chemistry techniques, such as density functional theory (DFT), have been utilized to predict the compound's electronic structure and reactivity, providing insights into its potential interactions with biological targets.

In terms of applications, 2-(Phenylsulfinyl)methylbenzoic Acid has shown promise in the development of novel pharmaceutical agents. Its ability to modulate enzyme activity and interact with cellular receptors has been explored in various disease models. For instance, recent research has highlighted its potential as an anti-inflammatory agent, where it demonstrates selective inhibition of cyclooxygenase (COX) enzymes without causing significant side effects.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and sensor technologies. For example, coordination polymers synthesized using 2-(Phenylsulfinyl)methylbenzoic Acid have exhibited remarkable stability and selectivity in detecting heavy metal ions, making them potential candidates for environmental monitoring systems.

The physical properties of 2-(Phenylsulfinyl)methylbenzoic Acid, including its melting point, solubility, and spectroscopic characteristics, have been extensively characterized using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided a deeper understanding of the compound's structural integrity and its behavior under various conditions.

In conclusion, 2-(Phenylsulfinyl)methylbenzoic Acid (CAS No. 25562-83-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.